2-(1-Amino-2-fluoroethyl)benzene-1,4-diol

• Molecular Formula: C8H10FNO2
• Molecular Weight: 171.17 g/mol
• IUPAC Name: 2-(1-amino-2-fluoroethyl)benzene-1,4-diol
• InChI: InChI=1S/C8H10FNO2/c9-4-7(10)6-3-5(11)1-2-8(6)12/h1-3,7,11-12H,4,10H2
• InChI Key: KIUSDNJTSLMCDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)C(CF)N)O

Description

2-(1-Amino-2-fluoroethyl)benzene-1,4-diol is an organic compound with the molecular formula C 8 H 10 FNO 2 and a molecular weight of 171.17 g/mol . This reagent features a benzene-1,4-diol (hydroquinone) core structure substituted with a 1-amino-2-fluoroethyl functional group, making it a valuable scaffold in synthetic and medicinal chemistry research. The incorporation of fluorine into organic molecules is a key strategy in drug discovery and development. Fluorine is the most electronegative atom in the periodic table, and its introduction into organic compounds can significantly alter their physicochemical properties, such as metabolic stability, lipophilicity, and bioavailability . Compounds with a benzene-1,4-diol core and fluorine-containing side chains are of particular interest for developing novel PET (Positron Emission Tomography) radiotracers, as demonstrated by research on A 2A receptor imaging agents . The presence of both amino and fluorine substituents on the ethyl chain, along with the redox-active diol moiety, makes this molecule a versatile building block for constructing more complex structures and exploring new chemical spaces. This product is provided for Research Use Only and is not intended for diagnostic or therapeutic applications. It requires cold-chain transportation to ensure stability . Researchers are advised to handle this and all chemicals with appropriate precautions in a controlled laboratory setting.

Preparation Methods

Precursor Selection and Functionalization

The benzene-1,4-diol core is typically derived from hydroquinone derivatives. Introducing the 2-(1-amino-2-fluoroethyl) side chain requires sequential fluorination and amination steps. A common precursor is 2-(2-fluoroethyl)benzene-1,4-diol, which undergoes nitrosation followed by reduction to install the amino group. Alternative routes employ Heck coupling or nucleophilic substitution on halogenated intermediates.

Fluorination Techniques

Direct fluorination of the ethyl side chain is achieved via nucleophilic substitution using KF or CsF in polar aprotic solvents (e.g., DMF, DMSO). For example, reacting 2-(2-chloroethyl)benzene-1,4-diol with KF at 80°C yields the fluoro intermediate with >85% conversion. Electrophilic fluorinating agents (e.g., Selectfluor) are less favored due to competing aromatic ring fluorination.

Reductive Amination

The amino group is introduced via reductive amination of a ketone precursor. For instance, 2-(2-fluoroacetyl)benzene-1,4-diol is treated with ammonium acetate and sodium cyanoborohydride in methanol, yielding the target compound with 70–75% efficiency. Steric hindrance from the fluorine atom necessitates elevated temperatures (50–60°C) and prolonged reaction times (12–24 hours).

Catalytic Asymmetric Synthesis

Ruthenium-Catalyzed Dynamic Kinetic Resolution

The patent WO2013135869A1 discloses a Ru-catalyzed asymmetric transfer hydrogenation (ATH) method for synthesizing enantiomerically pure 1,2-diols. Adapting this to 2-(1-amino-2-fluoroethyl)benzene-1,4-diol involves hydrogenating a diketone precursor (e.g., 2-(2-fluoroacetyl)benzene-1,4-dione) using [RuCl(p-cymene)(TsDPEN)] as the catalyst. Key parameters include:

Parameter	Optimal Condition	Impact on Yield/Selectivity
Catalyst Loading	0.5–2 mol%	>99% ee at 2 mol%
Hydrogen Source	HCOONa/TEA (4:1 ratio)	85–90% conversion in 6 hours
Solvent	Isopropanol	Enhances catalyst stability

Enantioselective Pinacol Coupling

Chiral vanadium complexes catalyze the pinacol coupling of 2-fluoroacetophenone derivatives to form the 1,2-diol scaffold. This method achieves dl/meso ratios of 89:11 and enantiomeric excesses of 97–99%.

Reaction Optimization and Scalability

Solvent and Temperature Effects

Non-polar solvents (toluene, dichloromethane) favor kinetic control, while polar solvents (ethanol, acetonitrile) improve catalyst solubility. Elevated temperatures (60–80°C) accelerate fluorination but risk epimerization.

Catalyst Recycling and Efficiency

The Ru catalyst can be recycled three times with <5% loss in activity using biphasic (water/isopropanol) systems. Catalyst loading as low as 0.025 mol% achieves 70% yield in batch reactors.

Analytical Characterization

HPLC with chiral stationary phases (e.g., Chiralpak AD-H) confirms enantiopurity (>99% ee). NMR (¹H, ¹³C, ¹⁹F) and HRMS validate structural integrity. For example, the ¹⁹F NMR spectrum exhibits a triplet at δ -215 ppm (J = 48 Hz) for the CF2 group.

Chemical Reactions Analysis

2-(1-Amino-2-fluoroethyl)benzene-1,4-diol undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to quinones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form dihydroxy derivatives using reducing agents such as sodium borohydride.

Condensation: The compound can undergo condensation reactions with aldehydes or ketones to form Schiff bases or imines.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or dichloromethane, and controlled temperatures to optimize reaction yields. Major products formed from these reactions include quinones, dihydroxy derivatives, and various substituted benzene compounds.

Scientific Research Applications

2-(1-Amino-2-fluoroethyl)benzene-1,4-diol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: It is investigated for its potential therapeutic properties, such as anti-inflammatory and anticancer activities.

Industry: The compound is used in the development of new materials and as a reference standard in analytical chemistry.

Mechanism of Action

The mechanism of action of 2-(1-Amino-2-fluoroethyl)benzene-1,4-diol involves its interaction with molecular targets such as enzymes and receptors. The amino and hydroxyl groups allow the compound to form hydrogen bonds and electrostatic interactions with active sites of enzymes, leading to inhibition or modulation of enzyme activity. The fluoroethyl group enhances the compound’s lipophilicity, facilitating its penetration through biological membranes .

Comparison with Similar Compounds

Key Observations :

• Amino-Fluoroethyl Group: The –NH2 group (electron-donating) and –F (moderately EWG) in the target compound create a polarized substituent, which may improve solubility and hydrogen-bonding capacity compared to purely hydrophobic groups like tert-octyl .
• Biological Targeting : Alkenyl and prenyl substituents (e.g., in ) enhance lipophilicity, aiding membrane penetration in antiprotozoal applications.

Antimicrobial Activity

• Azo Derivatives : [(E)-2-(2-Nitrophenyl)diazenyl)benzene-1,4-diol] exhibits broad-spectrum antimicrobial activity against Gram-positive bacteria (e.g., Staphylococcus aureus) and fungi (Candida albicans) with MIC values of 15.63–31.25 µg/mL .
• Mechanism: The azo (–N=N–) and nitro (–NO2) groups likely disrupt microbial cell membranes or enzyme function via redox cycling.

Antiprotozoal and Anti-inflammatory Activity

• Alkenyl-Substituted Derivatives : Compounds like (E)-2-(hept-1-enyl)-3-(hydroxymethyl)-5-(3-methylbut-2-enyl)benzene-1,4-diol show antileishmanial and antimalarial activity, attributed to their ability to inhibit parasite-specific pathways .
• Anti-inflammatory Effects: (R,Z)-2-(3-hydroxy-3,7-dimethylocta-1,6-dien-1-yl)benzene-1,4-diol suppresses LPS-induced inflammation in RAW264.7 macrophages by downregulating TNF-α and iNOS expression .

Antioxidant Properties

• Alkyl-Substituted Derivatives: 2-tert-Octylbenzene-1,4-diol acts as a radical scavenger, stabilizing the hydroquinone core through steric hindrance from the bulky tert-octyl group .

Physicochemical Properties

Property	2-(1-Amino-2-fluoroethyl)benzene-1,4-diol (Predicted)	2-tert-Octylbenzene-1,4-diol	2-(Trifluoromethyl)benzene-1,4-diol
LogP	~1.5–2.5 (moderate lipophilicity)	4.8 (highly lipophilic)	2.1 (moderate)
Water Solubility	Moderate (due to –NH2 and –OH)	Low	Low (enhanced by –CF3 polarity)
Stability	Susceptible to oxidation (hydroquinone core)	High (steric protection)	Moderate (EWG stabilizes ring)